Cas no 1261945-86-1 (2-Fluoro-4-(2-formylphenyl)benzoic acid)

• Product Name: 2-Fluoro-4-(2-formylphenyl)benzoic acid
• CAS No: 1261945-86-1
• MF: C₁₄H₉FO₃
• MW: 244.217867612839
• MDL: MFCD18319182
• CID: 1037808
• Update Time: 2025-06-26

2-Fluoro-4-(2-formylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2'-formyl-[1,1'-biphenyl]-4-carboxylic acid
• 2-fluoro-4-(2-formylphenyl)benzoic acid
• ACMC-209b6q
• AK107881
• ANW-18768
• CTK8A9785
• KB-236035
• MolPort-015-152-356
• 2-Fluoro-4-(2-formylphenyl)benzoic acid

• MDL： MFCD18319182
• Inchi： 1S/C14H9FO3/c15-13-7-9(5-6-12(13)14(17)18)11-4-2-1-3-10(11)8-16/h1-8H,(H,17,18)
• InChI Key： OLOKKSUEGYFECT-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 244.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 54.37000
• LogP: 3.00340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-4-(2-formylphenyl)benzoic acid

Introduction to 2-Fluoro-4-(2-formylphenyl)benzoic acid (CAS No. 1261945-86-1)

2-Fluoro-4-(2-formylphenyl)benzoic acid (CAS No. 1261945-86-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring and a formyl group attached to another benzene ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of 2-Fluoro-4-(2-formylphenyl)benzoic acid is C₁₅H₁₀FO₃, and its molecular weight is approximately 260.23 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its solubility in water is limited, which can be an important consideration in its use in various chemical and biological assays.

In recent years, 2-Fluoro-4-(2-formylphenyl)benzoic acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of more complex molecules, particularly those with anti-inflammatory and anti-cancer properties. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on various enzymes involved in inflammatory pathways, making them promising candidates for the development of new anti-inflammatory drugs.

Beyond its use as a synthetic intermediate, 2-Fluoro-4-(2-formylphenyl)benzoic acid has also been explored for its direct biological activities. Research has demonstrated that the compound itself possesses moderate antioxidant properties, which can contribute to its potential health benefits. Additionally, preliminary studies have indicated that it may have cytotoxic effects on certain cancer cell lines, suggesting its potential as a lead compound for further drug development.

The formyl group in 2-Fluoro-4-(2-formylphenyl)benzoic acid plays a crucial role in its reactivity and biological activity. This functional group can undergo various chemical transformations, such as reduction to an alcohol or condensation with other molecules to form imines or hydrazones. These transformations can be leveraged to create a diverse array of derivatives with tailored properties, expanding the potential applications of the compound.

In the context of medicinal chemistry, the fluoro substitution on the benzene ring is particularly noteworthy. Fluorine atoms are known to influence the electronic properties of molecules, often enhancing their lipophilicity and metabolic stability. This can be advantageous in drug design, as it can improve the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME) profiles.

The synthesis of 2-Fluoro-4-(2-formylphenyl)benzoic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include Suzuki coupling reactions and electrophilic aromatic substitution reactions. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales with high efficiency.

To further understand the biological activities of 2-Fluoro-4-(2-formylphenyl)benzoic acid, researchers have employed a variety of in vitro and in vivo models. In vitro studies using cell cultures have provided insights into the mechanisms by which the compound exerts its effects on cellular processes such as apoptosis and cell cycle regulation. In vivo studies using animal models have also been conducted to evaluate its pharmacological effects and safety profile.

The potential therapeutic applications of 2-Fluoro-4-(2-formylphenyl)benzoic acid are not limited to anti-inflammatory and anti-cancer treatments. Recent research has also explored its use in other areas, such as neurodegenerative diseases and metabolic disorders. For example, studies have suggested that derivatives of this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, 2-Fluoro-4-(2-formylphenyl)benzoic acid (CAS No. 1261945-86-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.